N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine

• Molecular Formula: C29H34N4
• Molecular Weight: 438.6 g/mol
• IUPAC Name: 4-ethynyl-N-[4-[4-(4-phenylphenyl)triazol-1-yl]butyl]-N-propylcyclohex-3-en-1-amine
• InChI: InChI=1S/C29H34N4/c1-3-20-32(28-18-12-24(4-2)13-19-28)21-8-9-22-33-23-29(30-31-33)27-16-14-26(15-17-27)25-10-6-5-7-11-25/h2,5-7,10-12,14-17,23,28H,3,8-9,13,18-22H2,1H3
• InChI Key: GOPCNWYYZCPBLJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCCCN1C=C(N=N1)C2=CC=C(C=C2)C3=CC=CC=C3)C4CCC(=CC4)C#C

Description

N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine is a complex organic compound that features a triazole ring, biphenyl group, and an ethynyl-substituted cyclohexene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine typically involves multiple steps, starting with the preparation of the triazole ring. One common method is the Huisgen 1,3-dipolar cycloaddition reaction between an azide and an alkyne . The biphenyl group can be introduced through a Suzuki coupling reaction, which involves the reaction of a boronic acid with a halide in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors for the Huisgen cycloaddition and Suzuki coupling reactions, as well as the use of more efficient catalysts and solvents .

Chemical Reactions Analysis

Types of Reactions

N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of the ethynyl group to an ethyl group.

Substitution: The triazole ring can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted triazole derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products

Oxidation: Oxidized derivatives of the triazole and biphenyl groups.

Reduction: Reduced ethynyl group to ethyl group.

Substitution: Substituted triazole derivatives.

Scientific Research Applications

N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine has several scientific research applications:

Medicinal Chemistry: The compound can be used as a scaffold for the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: The compound’s unique structure makes it suitable for use in the development of new materials with specific electronic or optical properties.

Catalysis: The triazole ring and biphenyl group can act as ligands for metal catalysts, enhancing their activity and selectivity in various chemical reactions.

Mechanism of Action

The mechanism of action of N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can form hydrogen bonds with amino acid residues in the active site of enzymes, while the biphenyl group can engage in π-π stacking interactions with aromatic residues . These interactions can modulate the activity of the target enzyme or receptor, leading to the desired biological effect.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole derivatives: These compounds share the triazole ring and have similar chemical properties.

Biphenyl derivatives: Compounds with biphenyl groups that exhibit similar electronic and steric properties.

Cyclohexene derivatives: Compounds with cyclohexene rings that have similar structural features.

Uniqueness

N-[4-[4-(4-Biphenyl)triazol-1-yl]butyl]-N-propyl-N-(4-ethynylcyclohex-3-en-1-yl)amine is unique due to the combination of the triazole ring, biphenyl group, and ethynylcyclohexene moiety. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds.